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Compound of Interest

Compound Name: Citro-soda
CAS No.: 76095-53-9
Cat. No.: B1218608
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of all
chemical substances, including common effervescent products like Citro-Soda, is a critical
component of laboratory safety and environmental responsibility. While Citro-Soda is a widely
available consumer product, in a laboratory setting, its disposal should adhere to established
safety protocols for chemical waste. The primary active ingredients in Citro-Soda are sodium
bicarbonate and citric acid, which react in water to produce sodium citrate, water, and carbon
dioxide.

Immediate Safety and Handling

When handling Citro-Soda in a laboratory, it is recommended to wear standard personal
protective equipment (PPE) to prevent any potential irritation.

Recommended Personal Protective Equipment (PPE):
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Specifications and Best

Body Part Required PPE .

Practices

Use close-fitting goggles to
Eyes/Face Chemical Splash Goggles prevent potential eye contact

with the powder.

Nitrile or latex gloves are
Hands Chemical-Resistant Gloves suitable for preventing skin

contact.

A standard lab coat should be
Body Lab Coat

worn to protect clothing.

Step-by-Step Disposal Procedures

The disposal of Citro-Soda in a laboratory setting is a straightforward process due to its non-
hazardous nature upon neutralization. The key is to ensure the effervescent reaction is

complete before disposal.
o Dissolution and Neutralization:

o In a designated container, dissolve the Citro-Soda granules in a large volume of water.
This initiates the reaction between the citric acid and sodium bicarbonate, leading to

neutralization.

o Allow the effervescent reaction to completely subside. This indicates that the reaction is
finished and the resulting solution is primarily a neutral solution of sodium citrate.

e pH Verification (Optional but Recommended):

o For due diligence in a laboratory setting, it is good practice to verify the pH of the resulting
solution using a pH meter or pH indicator strips. The pH should be in a neutral range

(approximately 6.0-8.0).

e Disposal:
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o Once the reaction is complete and the solution is confirmed to be neutral, it can typically
be disposed of down the sanitary sewer with copious amounts of running water.[1] This
practice is generally acceptable for non-hazardous aqueous solutions.[2]

o ltis crucial to comply with local, state, and federal regulations regarding waste disposal.[3]
Always consult your institution's specific guidelines for chemical waste.

Experimental Protocol: Neutralization and Disposal
of Effervescent Granules

Objective: To safely neutralize and dispose of Citro-Soda in a laboratory setting.

Materials:

Citro-Soda granules

Large beaker or container

Stirring rod

Water

pH meter or pH indicator strips

Appropriate PPE (safety goggles, gloves, lab coat)

Procedure:

Don the appropriate PPE.

Place the Citro-Soda granules into the large beaker.

Slowly add a generous amount of water to the beaker. A volume of at least 100 parts water
to 1 part of the chemical is a good practice.[1]

Stir the solution gently with a stirring rod to ensure all granules are dissolved.

Observe the effervescence and wait until all bubbling has ceased completely.
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Calibrate the pH meter according to the manufacturer's instructions, or have pH strips ready.

Measure the pH of the solution to confirm it is within a neutral range.

If the pH is neutral, pour the solution down the drain, followed by a significant amount of
running water to further dilute it.

Rinse the beaker thoroughly with water and dispose of the rinsing water down the drain.

Logical Workflow for Citro-Soda Disposal

The following diagram outlines the decision-making process for the proper disposal of Citro-
Soda in a laboratory environment.
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Start: Unused or Expired Citro-Soda

'

Dissolve in ample water
in a suitable container.

l

Allow effervescent reaction
to complete.

Check pH of the solution
(Optional but recommended).

Is pH between 6.0 and 8.0?

Dispose down the sanitary sewer Consult Environmental Health & Safety (EH&S)

with copious amounts of water. for guidance.

End

Click to download full resolution via product page

Citro-Soda Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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